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Compound of Interest

Compound Name: Przewalskinic acid A

Cat. No.: B1242426

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of novel compounds like Przewalskinic acid A are paramount for laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) for Przewalskinic
acid A is not readily available, this guide provides essential safety and logistical information
based on its classification as a phenolic acid and general best practices for handling research
chemicals with limited safety data.

Chemical and Physical Properties

A summary of the known properties of Przewalskinic acid A is presented below. The lack of
comprehensive data necessitates treating this compound with a high degree of caution.

Property Data

CAS Number 136112-75-9

Molecular Formula C18H140s

Source Found in the herb Salvia przewalskii Maxim
Chemical Class Phenolic Acid

Solubility Information on solubility is limited.

Store at -20°C for one month or -80°C for up to
Storage .
six months.[1]
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Experimental Protocols: Proper Disposal
Procedures

Given the absence of a specific SDS, the following step-by-step disposal plan should be
implemented, treating Przewalskinic acid A as a potentially hazardous chemical.

Step 1: Personal Protective Equipment (PPE)

Before handling Przewalskinic acid A, ensure all personnel are equipped with standard
laboratory PPE, including:

o Safety goggles

e Chemical-resistant gloves (e.qg., nitrile)
e Alaboratory coat

Step 2: Waste Segregation and Collection
o Solid Waste:

o Collect any solid Przewalskinic acid A waste, including contaminated items like weigh
boats and filter paper, in a clearly labeled, sealed container.

o The container should be designated for "Non-halogenated Organic Waste" or "Chemical
Waste for Incineration.”

e Liquid Waste:

o Solutions containing Przewalskinic acid A should be collected in a sealed, labeled waste

container.

o The label should clearly indicate "Aqueous Waste with Organic Compounds" or follow your
institution's specific guidelines for mixed waste.

e Sharps Waste:
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o Any contaminated sharps, such as needles or pipette tips, must be disposed of in a
designated sharps container.

Step 3: Labeling and Storage of Waste

» All waste containers must be clearly labeled with the full chemical name "Przewalskinic
acid A" and any known hazard classifications (in this case, "Caution: Chemical of Unknown
Toxicity").

» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

Step 4: Final Disposal

» Arrange for the disposal of the chemical waste through your institution's Environmental
Health and Safety (EHS) office.

» Do not dispose of Przewalskinic acid A down the drain or in regular trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Przewalskinic acid A.
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Preparation
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Caption: Workflow for the safe disposal of Przewalskinic acid A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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